Cas no 173336-66-8 (2-(morpholine-4-sulfonyl)ethan-1-amine)

• Product Name: 2-(morpholine-4-sulfonyl)ethan-1-amine
• CAS No: 173336-66-8
• MF: C₆H₁₄N₂O₃S
• MW: 194.251960277557
• MDL: MFCD08061826
• CID: 138976
• PubChem ID: 16767330
• Update Time: 2025-05-19

2-(morpholine-4-sulfonyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Morpholinosulfonyl)ethanamine hydrochloride
• 2-morpholin-4-ylsulfonylethanamine
• 4-[(2-AMINOETHYL)SULFONYL]-MORPHOLINE
• Ethanamine,2-(4-morpholinylsulfonyl)-
• 2-morpholine-4-sulfonyl-ethylamine
• [2-(MORPHOLIN-4-YLSULFONYL)ETHYL]AMINE
• 2-(morpholine-4-sulfonyl)ethan-1-amine
• CS-0266568
• NS-01901
• F2158-0069
• SCHEMBL455971
• AKOS000123949
• tauryl morpholine
• 2-(morpholin-4-ylsulfonyl)ethanamine
• MFCD08061826
• 2-(Morpholinosulfonyl)ethan-1-amine
• EN300-145532
• DTXSID00587967
• 173336-66-8
• Ethanamine, 2-(4-morpholinylsulfonyl)-

• MDL： MFCD08061826
• Inchi： 1S/C6H14N2O3S/c7-1-6-12(9,10)8-2-4-11-5-3-8/h1-7H2
• InChI Key： OINANNBISYKCNE-UHFFFAOYSA-N
• SMILES： S(CCN)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 194.07300
• Monoisotopic Mass: 194.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81.01000
• LogP: 0.32610

Additional information on 2-(morpholine-4-sulfonyl)ethan-1-amine

2-(Morpholine-4-sulfonyl)ethan-1-amine: An Overview of CAS No. 173336-66-8

2-(Morpholine-4-sulfonyl)ethan-1-amine, also known by its CAS number 173336-66-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a morpholine sulfonamide moiety attached to an ethylamine group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable molecule for various research and development activities.

The chemical structure of 2-(morpholine-4-sulfonyl)ethan-1-amine is represented by the formula C₇H₁₅N₃O₃S. This compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its molecular weight is approximately 209.27 g/mol, which makes it suitable for use in a wide range of analytical and preparative techniques.

In recent years, 2-(morpholine-4-sulfonyl)ethan-1-amine has gained attention due to its potential therapeutic applications. One of the key areas of research involves its use as a building block for the synthesis of more complex molecules with specific biological activities. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2022 investigated the role of 2-(morpholine-4-sulfonyl)ethan-1-amine in modulating the activity of specific enzymes involved in pain signaling pathways. The researchers found that certain derivatives of this compound were effective in inhibiting the activity of cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This finding suggests that 2-(morpholine-4-sulfonyl)ethan-1-amine could serve as a lead compound for the development of novel analgesic agents with improved efficacy and reduced side effects.

Beyond its potential therapeutic applications, 2-(morpholine-4-sulfonyl)ethan-1-amine has also been explored for its utility in chemical synthesis. Its reactivity and functional group diversity make it an attractive starting material for the preparation of various heterocyclic compounds and other bioactive molecules. For example, a study published in Organic Letters in 2021 described a novel synthetic route to produce substituted pyrroles using 2-(morpholine-4-sulfonyl)ethan-1-amine as a key intermediate. The resulting pyrrole derivatives exhibited significant antitumor activity against several cancer cell lines, highlighting the potential of this compound as a platform for drug discovery.

In addition to its biological and synthetic applications, 2-(morpholine-4-sulfonyl)ethan-1-amine has been studied for its physicochemical properties. Research has focused on understanding its solubility, stability, and reactivity under different conditions. These properties are crucial for optimizing its use in various chemical processes and ensuring its safety during handling and storage. A comprehensive review published in Chemical Reviews in 2020 summarized the current knowledge on the physicochemical behavior of this compound, providing valuable insights for both academic researchers and industrial chemists.

The environmental impact of 2-(morpholine-4-sulfonyl)ethan-1-amine is another area of growing interest. As with any chemical compound used in large-scale processes, it is essential to assess its potential effects on ecosystems and human health. Studies have shown that this compound degrades readily under natural conditions, minimizing its environmental persistence. However, ongoing research is needed to fully understand its long-term impact and to develop strategies for safe disposal and waste management.

In conclusion, 2-(morpholine-4-sulfonyl)ethan-1-amine, identified by CAS No. 173336-66-8, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and diverse functional groups make it an attractive candidate for the development of novel therapeutic agents and synthetic intermediates. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.